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Compound of Interest

Compound Name: 4-Nitrophenyl chloroformate

Cat. No.: B143680 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 4-Nitrophenyl chloroformate.

4-Nitrophenyl chloroformate is a hazardous chemical that requires strict safety protocols to

prevent harm to personnel and the environment. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure its safe

handling in a laboratory setting.

Hazard Summary
4-Nitrophenyl chloroformate is classified as a hazardous substance.[1] It is toxic if inhaled,

ingested, or comes into contact with skin.[1] It causes severe skin burns and serious eye

damage.[2][3] This substance may also cause respiratory irritation.[2][4] It reacts violently with

water and is corrosive.[1]
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Hazard Classification Description

Acute Toxicity
Toxic by inhalation, in contact with skin, and if

swallowed.[1]

Skin Corrosion/Irritation Causes severe skin burns.[2][3]

Eye Damage/Irritation Causes serious eye damage.[2][3]

STOT - Single Exposure May cause respiratory irritation.[4]

Reactivity Reacts violently with water.[1] Corrodes steel.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Nitrophenyl
chloroformate to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye and Face
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield must be

worn over the safety goggles.

[5]

Hand Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5] Inspect

gloves for any signs of

degradation before use.

Body Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[5] Consider a

chemical-resistant apron for

added protection.

Respiratory Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if working outside a

chemical fume hood.[2]

Foot Closed-Toe Shoes

Sturdy, closed-toe shoes are

required at all times in the

laboratory.[5]

Operational and Disposal Plans
Adherence to the following step-by-step procedures for handling and disposal is critical for

maintaining a safe laboratory environment.

Handling Protocol
Preparation: Work in a well-ventilated area, preferably inside a certified chemical fume hood.

[2] Ensure that an emergency eyewash station and safety shower are readily accessible.[2]
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Dispensing: When handling the solid, avoid creating dust.[3] Use non-sparking tools for

transfers.[3] All equipment used must be grounded.[1]

During Use: Keep the container tightly closed when not in use.[3] Avoid all personal contact,

including inhalation of dust or vapors.[6] Do not eat, drink, or smoke in the handling area.[6]

After Handling: Thoroughly wash hands and any exposed skin with soap and water.[2]

Decontaminate all work surfaces and equipment.

Spill Management
Minor Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand

or vermiculite.

Use clean, non-sparking tools to collect the material and place it into a loosely covered

plastic container for disposal.[1]

Do not use water to clean up the spill.[1]

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) office immediately.

Prevent the spill from entering drains or water courses.[1]

First Aid Measures
Immediate medical attention is required for any exposure.[2]
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Exposure Route First Aid Procedure

Inhalation

Remove the individual to fresh air.[3] If not

breathing, give artificial respiration.[3] Seek

immediate medical attention.[6]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[2][6] Seek

immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious, rinse their mouth with water.[3] Seek

immediate medical attention.[2]

Disposal Plan
All waste containing 4-Nitrophenyl chloroformate must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including used gloves, absorbent

materials, and empty containers, in a designated, clearly labeled hazardous waste container.

[5]

Container Management: Keep waste containers tightly closed and store them in a cool, dry,

and well-ventilated area, away from incompatible materials.[3]

Final Disposal: Arrange for the disposal of hazardous waste through your institution's EHS

office, in accordance with all local, state, and federal regulations.[1]

Workflow and Logical Relationships
The following diagram illustrates the standard operating procedure for safely handling 4-
Nitrophenyl chloroformate, from preparation to disposal.
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Caption: Workflow for handling 4-Nitrophenyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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